Cas no 123366-97-2 ((S)-α-methyl-1H-Pyrrole-1-acetaldehyde)
123366-97-2 structure
Product Name:(S)-α-methyl-1H-Pyrrole-1-acetaldehyde
CAS No:123366-97-2
MF:C7H9NO
MW:123.152461767197
CID:104168
Update Time:2024-01-24
(S)-α-methyl-1H-Pyrrole-1-acetaldehyde Chemical and Physical Properties
Names and Identifiers
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- (S)-α-methyl-1H-Pyrrole-1-acetaldehyde
- 1H-Pyrrole-1-acetaldehyde,alpha-methyl-,(S)-(9CI)
- 1H-Pyrrole-1-acetaldehyde,a-methyl-, (S)- (9CI)
- 1H-Pyrrole-1-acetaldehyde, α-methyl-, (αS)-
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- Inchi: 1S/C7H9NO/c1-7(6-9)8-4-2-3-5-8/h2-7H,1H3/t7-/m0/s1
- InChI Key: PLVVVRGZOHMSNO-ZETCQYMHSA-N
- SMILES: N1([C@@H](C)C=O)C=CC=C1
Computed Properties
- Exact Mass: 123.068
- Monoisotopic Mass: 123.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22A^2
Experimental Properties
- Density: 0.99±0.1 g/cm3(Predicted)
- Boiling Point: 78-81 °C(Press: 5 Torr)
- pka: -3.90±0.70(Predicted)
(S)-α-methyl-1H-Pyrrole-1-acetaldehyde Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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